5-Chloro-2-methoxy-benzoic Acid-13C,d3

• IUPAC Name: 5-chloro-2-(trideuterio(113C)methoxy)benzoic acid
• InChI: InChI=1S/C8H7ClO3/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)/i1+1D3
• InChI Key: HULDRQRKKXRXBI-KQORAOOSSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)O
• Isomeric SMILES: [2H][13C]([2H])([2H])OC1=C(C=C(C=C1)Cl)C(=O)O
• Molecular Formula: C8H7ClO3
• Molecular Weight: 190.60 g/mol

Description

5-Chloro-2-methoxy-benzoic Acid-13C,d3 is a stable isotope labelled compound. .

Synthesis Analysis

5-Chloro-2-methoxybenzoic acid has been used in the synthesis of 5-chloro-2-methoxybenzoates of La (III), Ga (III) and Lu (III).

Molecular Structure Analysis

The molecular structure of this compound is represented as [2H] [13C] ( [2H]) ( [2H])Oc1ccc (Cl)cc1C (=O)O.

Chemical Reactions Analysis

Complexes of 4-chloro-2-methoxybenzoic acid anion with Mn 2+, Co 2+, Ni 2+, Cu 2+ and Zn 2+ have been investigated.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 190.6 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. The compound has a rotatable bond count of 2.

Scientific Research Applications

Chlorogenic Acid and Its Applications

Chlorogenic acid, a polyphenol with health-promoting properties, has been studied extensively for its role in treating metabolic syndrome and associated disorders. It demonstrates antioxidant, anti-inflammatory, antilipidemic, antidiabetic, and antihypertensive activities. Additionally, its antimicrobial properties against a wide range of organisms make it a candidate for food preservation in the industry (Jesús Santana-Gálvez et al., 2017).

Sorption of Herbicides to Soil and Minerals

The sorption of 2,4-D and other phenoxy herbicides to soil, organic matter, and minerals has been reviewed to understand the mechanisms involved. The soil organic matter and iron oxides are identified as significant sorbents for phenoxy herbicides. This understanding is crucial for environmental management and the development of remediation strategies for contaminated sites (D. Werner et al., 2012).

Pharmacological Review of Chlorogenic Acid

Chlorogenic Acid (CGA) is highlighted for its wide-ranging therapeutic roles, including antioxidant, antibacterial, hepatoprotective, and cardioprotective effects. CGA's ability to regulate lipid and glucose metabolism makes it a candidate for treating various metabolic disorders. Its potential as a natural food additive underscores its significance in pharmacology and nutraceutical applications (M. Naveed et al., 2018).

Benzoic Acid in Food and Feed Additives

Benzoic acid, used as an antibacterial and antifungal preservative in foods and feeds, has been shown to improve growth and health by promoting gut functions. The regulation of enzyme activity, redox status, immunity, and microbiota by benzoic acid presents a mechanism through which it enhances gut health, suggesting its broader applications in nutrition and health science (X. Mao et al., 2019).